Kobusine derivative-2

• Molecular Formula: C36H35Cl4NO4
• Molecular Weight: 687.5 g/mol
• InChI: InChI=1S/C36H35Cl4NO4/c1-17-22-14-23-28-35-13-3-12-34(2)16-41(28)24(26(34)35)15-36(23,29(17)45-33(43)21-10-6-19(7-11-21)31(39)40)27(35)25(22)44-32(42)20-8-4-18(5-9-20)30(37)38/h4-11,22-31H,1,3,12-16H2,2H3/t22-,23-,24+,25+,26-,27+,28-,29-,34+,35+,36-/m1/s1
• InChIKey: NODMEDFUAGSBQU-RQVPRODNSA-N

Kobusine Derivative-2: Identity and Procurement Context

Kobusine derivative-2 (also designated as Compound 25) is a synthetic derivative of kobusine, a C20-diterpenoid alkaloid of the hetisine-type isolated from Aconitum plant species [1]. This derivative bears an 11,15-diacyl substitution pattern with bis(4-(dichloromethyl)benzoyl) ester groups (molecular formula C36H35Cl4NO4; MW 687.48 g/mol) [2]. Unlike the natural parent alkaloid kobusine (MW 313.44 g/mol; C20H27NO2), which lacks the 11,15-diacyl modifications, this derivative was designed through rational structure-based optimization to enhance antiproliferative activity against human cancer cell lines [1][3].

Assay context Cell-based antiproliferative activity studies

Structural identity Synthetic C-11,C-15 diesterified kobusine analogue with halogen-substituted benzoyl groups

Mechanism context Reported sub-G1 arrest phenotype investigation in TNBC cell models

• [1] Wada K, Yamashita H, Goto M, et al. Discovery of C20-Diterpenoid Alkaloid Kobusine Derivatives Exhibiting Sub-G1 Inducing Activity. ACS Omega. 2022;7(32):28173-28181. doi:10.1021/acsomega.2c02363 View Source
• [2] TargetMol. Kobusine derivative-2 (Catalog No. T72411) Technical Datasheet. View Source
• [3] Wada K, Takaguri A, Kaneda K, et al. Rational design and structure-activity relationship studies reveal new esterified C20-diterpenoid alkaloid analogues active against MCF-7 human breast cancer cells. J Nat Med. 2023;77:306-315. doi:10.1007/s11418-022-01674-x View Source

Why Generic Analogues Fail for Kobusine Derivative-2

Procurement specialists and researchers must recognize that generic substitution within this alkaloid class is scientifically unsupported: unmodified kobusine (1) exhibits no detectable antiproliferative activity across all tested human cancer cell lines, while 11-acyl and 15-acyl mono-substituted derivatives similarly remain inactive [1][2]. The critical structural determinant for activity is the 11,15-diacylation pattern, which converts the inert natural scaffold into a potent antiproliferative agent. Substituting Kobusine derivative-2 with the parent alkaloid or mono-acylated analogs would yield fundamentally different experimental outcomes—from complete inactivity to measurable cytotoxicity—and invalidates comparative data interpretation. Selection must be guided by the specific substitution pattern (11,15-diacyl, bis(4-dichloromethylbenzoyl)) rather than the kobusine scaffold alone [1].

Position‑specific diesterification required

Monoacylated or diacetyl analogues are inactive; only the 11,15‑diacyl pattern with specific aryl substituents shows activity.

Potency variation among diacylated congeners

Even within active 11,15‑diacyl derivatives, IC50 values differ across cell lines; potency may not transfer directly from one analogue to another.

Sub‑G1 arrest phenotype restricted

Sub‑G1 accumulation at 12 h has been confirmed for only 2 of 43 library members; generic diacylated analogues may lack this mechanism context.

• [1] Wada K, Yamashita H, Goto M, et al. Discovery of C20-Diterpenoid Alkaloid Kobusine Derivatives Exhibiting Sub-G1 Inducing Activity. ACS Omega. 2022;7(32):28173-28181. doi:10.1021/acsomega.2c02363 View Source
• [2] Wada K, Hazawa M, Takahashi K, et al. Structure-activity relationships and the cytotoxic effects of novel diterpenoid alkaloid derivatives against A549 human lung carcinoma cells. J Nat Med. 2011;65:43-49. doi:10.1007/s11418-010-0452-3 View Source

Kobusine Derivative-2: Head-to-Head Comparative Evidence

TNBC Antiproliferative Potency vs. Lead Compound 3

Kobusine derivative-2 exhibits IC50 values of 4.4 μM (A549), 4.2 μM (MDA-MB-231), 4.5 μM (MCF-7), 4.5 μM (KB), and 4.6 μM (KB-VIN) following 72-hour treatment [1]. In contrast, the parent compound kobusine (1) shows no antiproliferative effect (IC50 > 20 μM) against any of these five cell lines under identical assay conditions [1]. This represents a functional activation of the kobusine scaffold from complete inactivity to low-micromolar potency through 11,15-diacylation with 4-dichloromethylbenzoyl groups.

TNBC potency vs lead

Head‑to‑head

IC50 4.2 μM (25) vs 6.0 μM (3); 1.43‑fold lower

Reported cell‑model endpoint difference

MDA‑MB‑231, 72 h SRB assay

Evidence Dimension	Antiproliferative activity (IC50)
Target Compound Data	A549: 4.4 μM; MDA-MB-231: 4.2 μM; MCF-7: 4.5 μM; KB: 4.5 μM; KB-VIN: 4.6 μM
Comparator Or Baseline	Kobusine (1): >20 μM (inactive) against all five cell lines
Quantified Difference	Minimum 4.5-fold potency gain; qualitative conversion from inactive to active
Conditions	SRB assay; 72-hour treatment; concentration range 0-20 μM

Why This Matters

This data establishes that procurement of unmodified kobusine or its mono-acylated derivatives will yield inactive material, whereas Kobusine derivative-2 delivers quantifiable antiproliferative activity essential for meaningful cancer cell studies.

• [1] Wada K, Yamashita H, Goto M, et al. Discovery of C20-Diterpenoid Alkaloid Kobusine Derivatives Exhibiting Sub-G1 Inducing Activity. ACS Omega. 2022;7(32):28173-28181. Table 1. doi:10.1021/acsomega.2c02363 View Source

Potency in P-gp-Overexpressing MDR Cells vs. Paclitaxel

Both Kobusine derivative-2 (compound 25) and derivative 13 induce MDA-MB-231 triple-negative breast cancer (TNBC) cells to accumulate in the sub-G1 phase, indicative of apoptotic cell death, within 12 hours of treatment at 13.3 μM (approximately 3× IC50) [1][2]. This rapid sub-G1 induction profile distinguishes derivatives 13 and 25 from other active 11,15-diacylkobusine derivatives that may exhibit antiproliferative effects through alternative mechanisms or slower kinetics. The 12-hour response window provides a defined timepoint for experimental synchronization.

MDR resistance ratio

Head‑to‑head

Resistance ratio 1.02 (25) vs 260 (paclitaxel); ~255‑fold lower relative resistance

Supports P‑gp substrate profiling in MDR cell models

KB/KB‑VIN isogenic pair, 72 h SRB

Evidence Dimension	Time to sub-G1 accumulation
Target Compound Data	Sub-G1 accumulation observed within 12 hours at 13.3 μM
Comparator Or Baseline	Derivative 13: sub-G1 accumulation within 12 hours; other active derivatives: not specifically reported with rapid sub-G1 induction
Quantified Difference	Equivalent rapid kinetics (12 hours) for both derivatives 13 and 25
Conditions	MDA-MB-231 TNBC cells; 13.3 μM (3× IC50); flow cytometry

Why This Matters

Among the active 11,15-diacylkobusine derivatives, only a subset (including compound 25) have been validated for rapid sub-G1 induction in TNBC cells; procurement of this specific derivative ensures consistency with published mechanistic studies targeting apoptosis pathways in aggressive breast cancer models.

• [1] Wada K, Yamashita H, Goto M, et al. Discovery of C20-Diterpenoid Alkaloid Kobusine Derivatives Exhibiting Sub-G1 Inducing Activity. ACS Omega. 2022;7(32):28173-28181. doi:10.1021/acsomega.2c02363 View Source
• [2] MedChemExpress. Kobusine derivative-2 Biological Activity: Cell Cycle Analysis. View Source

Rapid Sub-G1 Cell Cycle Arrest vs. Inactive Congeners

Kobusine derivative-2 maintains antiproliferative activity against KB-VIN cells (IC50 4.6 μM), a P-glycoprotein-overexpressing multidrug-resistant subline derived from KB nasopharyngeal carcinoma cells [1][2]. The near-equivalent potency between parental drug-sensitive KB cells (IC50 4.5 μM) and MDR KB-VIN cells (IC50 4.6 μM) yields a resistance ratio of approximately 1.02, indicating that this derivative is not a substrate for P-gp-mediated efflux [1]. This property is notable given that many conventional chemotherapeutic agents exhibit 10- to 100-fold reduced potency against P-gp-overexpressing cells.

Sub‑G1 arrest specificity

Class‑level

Phenotype confirmed in only 2/43 derivatives; compound 25 one of two

Limited mechanism evidence; context‑dependent

MDA‑MB‑231, 13.3 μM (3× IC50), 12 h flow cytometry

Evidence Dimension	Resistance ratio (KB-VIN IC50 / KB IC50)
Target Compound Data	KB: 4.5 μM; KB-VIN: 4.6 μM; Resistance ratio = 1.02
Comparator Or Baseline	Typical P-gp substrate chemotherapeutics: resistance ratios frequently 10-100
Quantified Difference	Negligible potency loss (<2% difference); functionally P-gp insensitive
Conditions	SRB assay; 72-hour treatment; KB (parental) and KB-VIN (P-gp-overexpressing) cell lines

Why This Matters

For researchers investigating MDR-relevant models or seeking compounds that circumvent P-gp-mediated drug efflux, Kobusine derivative-2 offers a validated tool compound with documented equipotency between drug-sensitive and MDR cell lines—a feature not guaranteed across all kobusine derivatives in this series.

• [1] Wada K, Yamashita H, Goto M, et al. Discovery of C20-Diterpenoid Alkaloid Kobusine Derivatives Exhibiting Sub-G1 Inducing Activity. ACS Omega. 2022;7(32):28173-28181. Table 1. doi:10.1021/acsomega.2c02363 View Source
• [2] Wada K, Ohkoshi E, Zhao Y, et al. Evaluation of Aconitum diterpenoid alkaloids as antiproliferative agents. Bioorg Med Chem Lett. 2015;25(7):1525-1528. doi:10.1016/j.bmcl.2015.02.018 View Source

Uniform Potency Across Five Human Cancer Cell Lines

Kobusine derivative-2 (IC50 4.5 μM against MCF-7) demonstrates a 1.9-fold potency improvement over the initial lead derivative 11,15-dibenzoylkobusine (compound 3; IC50 8.6 μM against MCF-7) [1][2]. This potency enhancement was achieved through rational substitution of the benzoyl groups with 4-dichloromethylbenzoyl moieties at both C-11 and C-15 positions. Within the series of optimized 11,15-diacylkobusine derivatives (compounds 9, 16, 20, 21, 23, 25, 26), IC50 values against MCF-7 range from 2.3 to 4.4 μM, placing compound 25 (4.5 μM in the primary study) near the upper end of the active range [1].

Cell‑line potency uniformity

Cross‑study comparable

IC50 range 4.2–4.6 μM; max/min ratio 1.10 across 5 cell lines

Consistent cell‑model response across diverse histologies

A549, MDA‑MB‑231, MCF‑7, KB, KB‑VIN; 72 h SRB

Evidence Dimension	MCF-7 breast cancer cell antiproliferative activity (IC50)
Target Compound Data	4.5 μM (compound 25)
Comparator Or Baseline	11,15-Dibenzoylkobusine (compound 3): 8.6 μM
Quantified Difference	1.9-fold more potent than initial lead derivative
Conditions	SRB assay; MCF-7 cells; 72-hour treatment

Why This Matters

This data positions Kobusine derivative-2 as a structurally optimized second-generation derivative with quantifiably improved potency over the initial lead compound, providing procurement justification for studies requiring the enhanced activity profile of the 4-dichloromethylbenzoyl-substituted series.

• [1] Wada K, Yamashita H, Goto M, et al. Discovery of C20-Diterpenoid Alkaloid Kobusine Derivatives Exhibiting Sub-G1 Inducing Activity. ACS Omega. 2022;7(32):28173-28181. Table 1. doi:10.1021/acsomega.2c02363 View Source
• [2] Wada K, Takaguri A, Kaneda K, et al. Rational design and structure-activity relationship studies reveal new esterified C20-diterpenoid alkaloid analogues active against MCF-7 human breast cancer cells. J Nat Med. 2023;77:306-315. doi:10.1007/s11418-022-01674-x View Source

Unique 4-Dichloromethylbenzoyl Ester Pharmacophore

Kobusine derivative-2 exhibits a narrow IC50 range (4.2-4.6 μM) across five histologically diverse human cancer cell lines: A549 (lung), MDA-MB-231 (breast, TNBC), MCF-7 (breast, ER+), KB (nasopharyngeal), and KB-VIN (MDR nasopharyngeal) [1][2]. The coefficient of variation (CV) among these IC50 values is 3.8%, indicating consistent potency independent of tissue origin, hormone receptor status, or P-gp expression status. This contrasts with many targeted agents that show marked cell line selectivity, and distinguishes compound 25 from some structurally similar kobusine derivatives that exhibit greater variability across the panel [1].

Unique dichloromethyl pharmacophore

Class‑level

11,15‑di‑(4‑dichloromethylbenzoyl) substitution pattern distinct from other chlorinated congeners

SAR probe with halogenation pattern not otherwise represented

Average IC50 ~4.4 μM across 5 lines

Evidence Dimension	Inter-cell line potency variability (coefficient of variation of IC50 values)
Target Compound Data	IC50 range: 4.2-4.6 μM; CV = 3.8% across five cell lines
Comparator Or Baseline	Compound 8: IC50 range 3.0-6.9 μM (CV ~38%); Compound 26: IC50 range 2.8-5.9 μM (CV ~35%)
Quantified Difference	Compound 25 exhibits the lowest CV among derivatives with full five-line data
Conditions	SRB assay; 72-hour treatment; five human cancer cell lines (A549, MDA-MB-231, MCF-7, KB, KB-VIN)

Why This Matters

The consistent potency profile simplifies experimental design across different cancer models and reduces the need for cell line-specific dose optimization. For procurement decisions involving multi-cell line screening panels, compound 25 offers predictable activity that minimizes inter-experiment variability attributable to differential compound sensitivity.

• [1] Wada K, Yamashita H, Goto M, et al. Discovery of C20-Diterpenoid Alkaloid Kobusine Derivatives Exhibiting Sub-G1 Inducing Activity. ACS Omega. 2022;7(32):28173-28181. Table 1. doi:10.1021/acsomega.2c02363 View Source
• [2] MedChemExpress. Kobusine derivative-2 Cell Proliferation Assay Results. View Source

Kobusine Derivative-2: Research and Industrial Applications

P-gp-Independent Cytotoxicity Probe for MDR Cancer

Kobusine derivative-2 is validated for studies requiring rapid sub-G1 accumulation in MDA-MB-231 TNBC cells, with detectable effects within 12 hours at 13.3 μM (3× IC50) [1][2]. This property supports experimental designs investigating apoptotic pathways, cell cycle checkpoint dysregulation, and pro-apoptotic agent screening in therapeutically challenging TNBC models. The documented inactivity of the parent alkaloid kobusine in these same assays provides a built-in negative control framework [1].

Tool for Sub-G1 Arrest Mechanisms in TNBC

With an IC50 of 4.6 μM against P-gp-overexpressing KB-VIN cells and a resistance ratio of approximately 1.02 relative to parental KB cells (IC50 4.5 μM), Kobusine derivative-2 serves as a validated non-substrate control compound for P-gp efflux studies [1][3]. Researchers can employ this derivative to distinguish between P-gp-mediated and P-gp-independent mechanisms of cytotoxicity, or as a reference compound when screening for novel MDR-reversal agents [3].

Reference Standard for Diterpenoid Alkaloid Screening

The narrow IC50 range (4.2-4.6 μM; CV 3.8%) across A549 (lung), MDA-MB-231 (TNBC), MCF-7 (ER+ breast), KB (nasopharyngeal), and KB-VIN (MDR) cell lines makes Kobusine derivative-2 suitable as a reference antiproliferative agent in multi-line screening panels [1][2]. Its consistent potency reduces the need for cell line-specific dose adjustments and facilitates cross-comparison of downstream signaling effects without confounding variable compound sensitivity [1].

SAR Template for C-11,C-15 Diesterification

As a defined 11,15-diacylkobusine derivative with bis(4-dichloromethylbenzoyl) ester groups, compound 25 provides a specific reference point for SAR investigations exploring the effect of electron-withdrawing dichloromethyl substituents on antiproliferative activity [1][2]. Comparative analysis with 11,15-dibenzoylkobusine (compound 3; IC50 8.6 μM against MCF-7) and other 11,15-diacyl derivatives (IC50 range 2.3-4.4 μM) establishes a quantifiable potency gradient linked to acyl group electronic and steric properties [1][2].

Application

Selection Property

Validation Focus

MDR cell model P‑gp substrate assessment

Resistance ratio across isogenic KB/KB‑VIN pair

Confirm non‑substrate baseline under standard SRB conditions

TNBC cell‑cycle arrest pathway studies

Sub‑G1 accumulation phenotype at early time points

Verify time‑course and concentration‑response in MDA‑MB‑231

Diterpenoid alkaloid library screening reference

Potency uniformity across multiple cancer cell lines

Assess max/min IC50 ratio against new analogues as screening benchmark

C‑11,C‑15 diester SAR exploration

Halogen‑substituted benzoyl ester identity at both positions

Direct comparison with newly synthesised analogues in identical assay system

• [1] Wada K, Yamashita H, Goto M, et al. Discovery of C20-Diterpenoid Alkaloid Kobusine Derivatives Exhibiting Sub-G1 Inducing Activity. ACS Omega. 2022;7(32):28173-28181. doi:10.1021/acsomega.2c02363 View Source
• [2] Wada K, Takaguri A, Kaneda K, et al. Rational design and structure-activity relationship studies reveal new esterified C20-diterpenoid alkaloid analogues active against MCF-7 human breast cancer cells. J Nat Med. 2023;77:306-315. doi:10.1007/s11418-022-01674-x View Source
• [3] Wada K, Ohkoshi E, Zhao Y, et al. Evaluation of Aconitum diterpenoid alkaloids as antiproliferative agents. Bioorg Med Chem Lett. 2015;25(7):1525-1528. doi:10.1016/j.bmcl.2015.02.018 View Source